[2-(4-Fluorophenyl)ethyl](3-methylbutan-2-yl)amine

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-3-methylbutan-2-amine
• InChI: InChI=1S/C13H20FN/c1-10(2)11(3)15-9-8-12-4-6-13(14)7-5-12/h4-7,10-11,15H,8-9H2,1-3H3
• InChI Key: HEJTWIKATBHDDX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)NCCC1=CC=C(C=C1)F
• Molecular Formula: C13H20FN
• Molecular Weight: 209.30 g/mol

Description

“2-(4-Fluorophenyl)ethylamine” is a chemical compound with the molecular formula C13H20FN. It is suitable for use in the preparation of ortho-metalated primary phenethylamines having electron-releasing and electron-withdrawing groups on the aromatic ring.

Scientific Research Applications

Quantum Theory of Atoms-in-Molecules (QTAIM) Analysis

Research on adamantane-1,3,4-thiadiazole hybrid derivatives, including compounds with fluorophenyl groups, demonstrates the significance of halogen substitutions in influencing non-covalent interactions. These interactions are crucial for the stabilization of crystal structures, as elucidated through QTAIM approach and Hirshfeld surface analysis. Such studies are fundamental for designing materials with desired physical and chemical properties (El-Emam et al., 2020).

Synthesis and Computational Studies

The synthesis and structural elucidation of various cathinones, including analogs related to fluorophenyl compounds, reveal insights into their molecular geometries optimized using the density functional theory (DFT). These findings have implications for understanding the electronic structure and reactivity of such compounds, potentially informing the design of new materials and pharmaceuticals (Nycz et al., 2011).

Synthetic Methods in Herbicide Development

The development of new synthetic methods for herbicides, such as carfentrazone-ethyl, showcases the utility of fluorophenyl compounds in agricultural chemistry. By employing cost-effective and efficient synthetic routes, researchers aim to enhance the accessibility and environmental compatibility of herbicidal agents (Fan et al., 2015).

Radioisotope Labeling for Environmental and Metabolic Studies

The synthesis of carbon-14 labelled dufulin, involving fluorophenyl groups, represents a critical advancement in tracing the environmental behavior and metabolism of agrochemicals. This research aids in assessing the ecological impact and safety of such compounds, contributing to more sustainable agricultural practices (Yang et al., 2018).

Synthesis of Fluoroalkyl-Containing Compounds

Studies on the synthesis of compounds containing fluorophenyl and fluoroalkyl groups provide valuable insights into the creation of novel molecules with potential applications in medicinal chemistry, material science, and organic synthesis. Such research underlines the importance of fluorinated compounds in developing new drugs and materials with enhanced properties (Pryadeina et al., 2007).